Cas no 2680774-00-7 (benzyl N-{[3-hydroxy-3-(trifluoromethyl)cyclopentyl]methyl}carbamate)

• Product Name: benzyl N-{[3-hydroxy-3-(trifluoromethyl)cyclopentyl]methyl}carbamate
• CAS No: 2680774-00-7
• MF: C₁₅H₁₈F₃NO₃
• MW: 317.303534984589
• CID: 6255927
• PubChem ID: 165921765
• Update Time: 2025-10-19

benzyl N-{[3-hydroxy-3-(trifluoromethyl)cyclopentyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{[3-hydroxy-3-(trifluoromethyl)cyclopentyl]methyl}carbamate
• EN300-28293354
• 2680774-00-7

• Inchi： 1S/C15H18F3NO3/c16-15(17,18)14(21)7-6-12(8-14)9-19-13(20)22-10-11-4-2-1-3-5-11/h1-5,12,21H,6-10H2,(H,19,20)
• InChI Key： SQOJYTASDXUSGD-UHFFFAOYSA-N
• SMILES： FC(C1(CCC(CNC(=O)OCC2C=CC=CC=2)C1)O)(F)F

Computed Properties

• Exact Mass: 317.12387792g/mol
• Monoisotopic Mass: 317.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-{[3-hydroxy-3-(trifluoromethyl)cyclopentyl]methyl}carbamate

Introduction to Benzyl N-{[3-hydroxy-3-(trifluoromethyl)cyclopentyl]methyl}carbamate (CAS No. 2680774-00-7)

Benzyl N-{[3-hydroxy-3-(trifluoromethyl)cyclopentyl]methyl}carbamate, identified by its CAS number 2680774-00-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a 3-hydroxy-3-(trifluoromethyl)cyclopentyl moiety, contribute to its unique chemical properties and potential biological activities.

The< strong>Benzyl N-{[3-hydroxy-3-(trifluoromethyl)cyclopentyl]methyl}carbamate molecule exhibits a complex arrangement of functional groups, including a benzyl group and a carbamate moiety, which are connected to a cyclopentane ring substituted with a hydroxyl group and a trifluoromethyl group. This structural complexity suggests that the compound may exhibit multiple modes of interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their potential therapeutic applications. Carbamates have been shown to possess various biological activities, including neuroprotective, anti-inflammatory, and anticancer properties. The< strong>3-hydroxy-3-(trifluoromethyl)cyclopentyl substituent in Benzyl N-{[3-hydroxy-3-(trifluoromethyl)cyclopentyl]methyl}carbamate is particularly noteworthy, as it introduces both hydrophilic and lipophilic characteristics to the molecule, which can influence its solubility and bioavailability.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have demonstrated that carbamate derivatives can interact with specific enzymes and receptors in the brain, potentially modulating neural activity and protecting against neurodegeneration. The< strong>Benzyl N-{[3-hydroxy-3-(trifluoromethyl)cyclopentyl]methyl}carbamate molecule, with its unique structural features, may offer a new avenue for developing therapies targeting conditions such as Alzheimer's disease and Parkinson's disease.

The< strong>3-hydroxy-3-(trifluoromethyl)cyclopentyl moiety also suggests that this compound could have anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular disease and cancer. By modulating inflammatory pathways, carbamate-based compounds may help to reduce the risk and severity of these conditions. Preliminary studies have shown that certain carbamates can inhibit the activity of inflammatory enzymes such as COX-2 and LOX-5, which are involved in the production of pro-inflammatory mediators.

In addition to its potential therapeutic applications, Benzyl N-{[3-hydroxy-3-(trifluoromethyl)cyclopentyl]methyl}carbamate may also find use in agricultural applications. The< strong>trifluoromethyl group is known to enhance the bioactivity and stability of molecules, making them more effective as pesticides or herbicides. By incorporating this group into a carbamate framework, researchers may develop new compounds that are more effective at controlling pests while being environmentally friendly.

The synthesis of Benzyl N-{[3-hydroxy-3-(trifluoromethyl)cyclopentyl]methyl}carbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the< strong>3-hydroxy-3-(trifluoromethyl)cyclopentyl group requires specialized techniques for cycloalkylation and functional group manipulation. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, may be employed to achieve the desired product with high enantiopurity.

The pharmacokinetic properties of Benzyl N-{[3-hydroxy-3-(trifluoromethyl)cyclopentyl]methyl}carbamate are also an important consideration in its development as a drug candidate. Factors such as solubility, permeability, and metabolic stability can significantly impact its efficacy and safety profile. Computational modeling techniques can be used to predict these properties before conducting expensive experimental studies, thereby accelerating the drug discovery process.

In conclusion, Benzyl N-{[3-hydroxy-3-(trifluoromethyl)cyclopentyl]methyl}carbamate (CAS No. 2680774-00-7) is a compound with significant potential in pharmaceutical research. Its unique structural features make it a promising candidate for treating neurological disorders, reducing inflammation, and developing new agricultural solutions. Further research is needed to fully understand its biological activities and optimize its synthesis for practical applications.